![molecular formula C13H13IN4O3 B213570 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(2-iodophenyl)acetamide](/img/structure/B213570.png)
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(2-iodophenyl)acetamide
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Overview
Description
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(2-iodophenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2) and has been studied extensively for its potential therapeutic applications in various diseases.
Scientific Research Applications
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(2-iodophenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells and reduce inflammation by inhibiting the this compound enzyme. Additionally, it has been studied for its potential neuroprotective effects in Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(2-iodophenyl)acetamide involves the inhibition of the this compound enzyme. This compound is an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting this enzyme, the compound reduces inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to reduce inflammation and pain in various animal models of disease. Additionally, it has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(2-iodophenyl)acetamide in lab experiments is its potent inhibitory effect on the this compound enzyme. This makes it a useful tool for studying the role of this compound in various diseases. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have toxic effects on the liver and kidneys at high doses.
Future Directions
There are several future directions for the study of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(2-iodophenyl)acetamide. One area of research could be to investigate its potential therapeutic applications in other diseases such as cardiovascular disease and diabetes. Additionally, further studies could be conducted to investigate its potential neuroprotective effects in other neurodegenerative disorders. Finally, more research could be conducted to investigate the toxicity of this compound and to develop safer derivatives with similar pharmacological properties.
Synthesis Methods
The synthesis of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(2-iodophenyl)acetamide involves the reaction of 2-iodoaniline with 3,5-dimethyl-4-nitropyrazole in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting intermediate is then reacted with chloroacetyl chloride to obtain the final product.
properties
Molecular Formula |
C13H13IN4O3 |
---|---|
Molecular Weight |
400.17 g/mol |
IUPAC Name |
2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-(2-iodophenyl)acetamide |
InChI |
InChI=1S/C13H13IN4O3/c1-8-13(18(20)21)9(2)17(16-8)7-12(19)15-11-6-4-3-5-10(11)14/h3-6H,7H2,1-2H3,(H,15,19) |
InChI Key |
IHDSBBQRGUGSND-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=NN1CC(=O)NC2=CC=CC=C2I)C)[N+](=O)[O-] |
Canonical SMILES |
CC1=C(C(=NN1CC(=O)NC2=CC=CC=C2I)C)[N+](=O)[O-] |
Origin of Product |
United States |
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